Cas no 2253631-98-8 (Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1))

Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) is a fluorinated organic compound featuring a cyclohexyl backbone substituted with a trifluoromethyl group and an amine functionality, isolated as its hydrochloride salt. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The hydrochloride salt form improves solubility and handling properties. This compound is particularly useful as a building block in the synthesis of pharmaceuticals, where its structural motifs can contribute to bioactivity. Its well-defined crystalline nature ensures consistent purity, facilitating reproducibility in research and industrial processes.
Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) structure
2253631-98-8 structure
Product Name:Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1)
CAS No:2253631-98-8
MF:C8H15ClF3N
MW:217.659611940384
CID:5457604
PubChem ID:137935772
Update Time:2025-05-23

Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • EN300-6728973
    • [1-(Trifluoromethyl)cyclohexyl]methanamine;hydrochloride
    • [1-(trifluoromethyl)cyclohexyl]methanamine hydrochloride
    • 2253631-98-8
    • Z3445698362
    • Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1)
    • Inchi: 1S/C8H14F3N.ClH/c9-8(10,11)7(6-12)4-2-1-3-5-7;/h1-6,12H2;1H
    • InChI Key: JFAZVMKAVCKYQX-UHFFFAOYSA-N
    • SMILES: C1(C(F)(F)F)(CN)CCCCC1.[H]Cl

Computed Properties

  • Exact Mass: 217.0845117g/mol
  • Monoisotopic Mass: 217.0845117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) Pricemore >>

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Additional information on Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1)

Comprehensive Overview of Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 2253631-98-8)

Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 2253631-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyclohexane backbone and trifluoromethyl group, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the hydrochloride salt form enhances its solubility and stability, which is critical for formulation development. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of central nervous system (CNS) targeting molecules due to its structural resemblance to bioactive amines.

In recent years, the demand for fluorinated compounds like Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) has surged, driven by their applications in medicinal chemistry and material science. The trifluoromethyl group is known to improve metabolic stability and bioavailability, addressing common challenges in drug development. This compound’s CAS No. 2253631-98-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthesis and purification protocols are also topics of interest, as optimizing yield and purity remains a priority for chemists.

The versatility of Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) extends to its role in catalysis and ligand design. Its amine functionality allows for coordination with transition metals, enabling applications in asymmetric synthesis. Additionally, the cyclohexane ring provides conformational rigidity, which is advantageous in designing stereoselective reactions. These attributes align with the growing focus on sustainable chemistry, where efficient and selective transformations are paramount. Discussions around green chemistry often highlight such compounds as benchmarks for innovation.

From an analytical perspective, Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) is studied using advanced techniques like NMR spectroscopy and mass spectrometry. These methods confirm its structural integrity and purity, which are critical for regulatory compliance in pharmaceutical applications. The compound’s hydrochloride form also simplifies handling and storage, reducing logistical challenges in industrial settings. As quality control standards tighten globally, reliable characterization of such intermediates becomes indispensable.

Emerging trends in personalized medicine and precision agriculture further underscore the importance of Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1). Its potential as a building block for biologically active molecules aligns with the shift toward tailored therapeutics and crop protection agents. Searches for CAS No. 2253631-98-8 often correlate with inquiries about structure-activity relationships (SAR), reflecting its role in optimizing molecular efficacy. This compound exemplifies how small-molecule innovation drives progress across multiple scientific disciplines.

In conclusion, Cyclohexanemethanamine, 1-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 2253631-98-8) represents a convergence of chemical ingenuity and practical utility. Its applications span drug discovery, catalysis, and analytical chemistry, making it a focal point for researchers and industry professionals alike. As scientific inquiry evolves, this compound will likely remain at the forefront of discussions on molecular design and functional materials.

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